
A Comprehensive Technical Guide to the
Physical Properties of 2-Cyclohexyl-2-

phenylacetonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-cyclohexyl-2-phenylacetonitrile

Cat. No.: B1581737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2-
cyclohexyl-2-phenylacetonitrile, with a focus on its melting and boiling points. This document

is intended to serve as a valuable resource for professionals in research and drug

development, offering both established data and standardized experimental protocols for

property determination.

Physical Properties of 2-Cyclohexyl-2-phenylacetonitrile
The physical characteristics of a compound are fundamental to its handling, formulation, and

application in various scientific contexts. The following table summarizes the available

quantitative data for 2-cyclohexyl-2-phenylacetonitrile.

Physical Property Value Notes

Boiling Point 322.50 °C Estimated at 760.00 mm Hg[1]

Melting Point Data not readily available
An experimental determination

is required.
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Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties such as melting and boiling points is crucial for

the characterization of chemical compounds. Below are detailed methodologies for these key

experiments.

Determination of Melting Point
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For pure crystalline organic compounds, this transition occurs over a narrow

temperature range. A broadened melting point range often indicates the presence of impurities.

The capillary method is a widely used technique for this determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating medium (e.g., mineral oil for Thiele tube)

Procedure:

Sample Preparation: A small amount of the crystalline 2-cyclohexyl-2-phenylacetonitrile is

finely ground using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb. The assembly is then immersed in a Thiele
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tube containing a heating oil, such as mineral oil.

Apparatus Setup (Mel-Temp): The packed capillary tube is inserted into the heating block of

the Mel-Temp apparatus.

Heating: The apparatus is heated gently. The heating rate should be slow, approximately 1-2

°C per minute, as the temperature approaches the expected melting point.

Observation and Data Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes liquid is recorded as the end of the melting range.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The capillary method is also a common and effective technique for determining the

boiling point of small quantities of a liquid.

Apparatus:

Thiele tube or other heating bath (e.g., aluminum block)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

Sample Preparation: A small amount of liquid 2-cyclohexyl-2-phenylacetonitrile is placed

into a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid.
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Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube or an aluminum

heating block.

Heating: The apparatus is heated gradually. As the temperature rises, air trapped in the

capillary tube will expand and exit as a slow stream of bubbles.

Observation and Data Recording: Heating is continued until a steady stream of bubbles

emerges from the capillary tube. The heat source is then removed, and the liquid is allowed

to cool. The temperature at which the bubbling stops and the liquid begins to enter the

capillary tube is recorded as the boiling point.

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a chemical compound, from initial sample preparation to the final recording of

data. This logical flow is applicable to the experimental protocols described above.
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Sample Preparation

Apparatus Setup

Measurement

Data Recording

Obtain Pure Sample

Grind Solid Sample (for MP) Place Liquid Sample in Tube (for BP)

Pack Capillary Tube (for MP) Invert Capillary in Liquid (for BP)

Assemble with Thermometer

Place in Heating Apparatus

Apply Gradual Heat

Observe Phase Transition

Record Temperature Range

Note Observations

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1581737?utm_src=pdf-custom-synthesis
http://www.thegoodscentscompany.com/data/rw1697131.html
https://www.benchchem.com/product/b1581737#physical-properties-of-2-cyclohexyl-2-phenylacetonitrile-melting-point-boiling-point
https://www.benchchem.com/product/b1581737#physical-properties-of-2-cyclohexyl-2-phenylacetonitrile-melting-point-boiling-point
https://www.benchchem.com/product/b1581737#physical-properties-of-2-cyclohexyl-2-phenylacetonitrile-melting-point-boiling-point
https://www.benchchem.com/product/b1581737#physical-properties-of-2-cyclohexyl-2-phenylacetonitrile-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581737?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

